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Compound of Interest

Compound Name: Nitrobenzene-d5

Cat. No.: B032914 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the safety data for

Nitrobenzene-d5, compiled from various safety data sheets and toxicological profiles. The

information is presented to meet the needs of researchers, scientists, and professionals in drug

development, with a focus on clarity, detail, and practical application of safety protocols.

Chemical Identification and Properties
Nitrobenzene-d5 is the deuterated analog of nitrobenzene, where the five hydrogen atoms on

the benzene ring have been replaced with deuterium. It is primarily used in laboratory and

analytical settings, including as a standard for environmental analysis and as an NMR solvent.

[1][2][3]

Physical and Chemical Properties
The following table summarizes the key physical and chemical properties of Nitrobenzene-d5.
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Property Value Source(s)

CAS Number 4165-60-0 [1][4][5]

Molecular Formula C₆D₅NO₂ [1][5][6]

Molar Mass 128.14 g/mol [1][2]

Appearance Light yellow, oily liquid [6]

Odor Bitter almonds [6][7]

Melting Point/Freezing Point 5.26 - 6 °C [1][6]

Boiling Point 211 °C at 1,013 hPa [1][6]

Flash Point 87 - 88 °C (closed cup) [1][5][6]

Auto-ignition Temperature 480 - 496 °C [1][6]

Vapor Pressure 20 Pa at 20 °C [1]

Density 1.25 g/cm³ at 25 °C [1]

Water Solubility 1.9 g/L at 20 °C [1]

Partition Coefficient (n-

octanol/water)
log KOW = 1.86 [1]

Refractive Index 1.55 (20 °C) [1]

Hazard Identification and Classification
Nitrobenzene-d5 is classified as a hazardous substance with significant health risks. The

following table outlines its GHS hazard classifications.
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Hazard Class Category Hazard Statement Source(s)

Acute Toxicity (Oral) 3 / 4

H301/H302:

Toxic/Harmful if

swallowed

[1][8][9]

Acute Toxicity

(Dermal)
3

H311: Toxic in contact

with skin
[1][8][9]

Acute Toxicity

(Inhalation)
2 / 3

H330/H331:

Fatal/Toxic if inhaled
[1][8][9]

Carcinogenicity 2
H351: Suspected of

causing cancer
[1][8][9]

Reproductive Toxicity 1B / 2
H360F/H361: May

damage fertility
[1][8][10]

Specific Target Organ

Toxicity (Repeated

Exposure)

1

H372: Causes

damage to organs

through prolonged or

repeated exposure

[1][9][10]

Flammable Liquid 4
H227: Combustible

liquid
[1][9]

Hazardous to the

Aquatic Environment

(Chronic)

2 / 3

H411/H412:

Toxic/Harmful to

aquatic life with long

lasting effects

[6][9][10]

Toxicological Information
The toxicity of nitrobenzene and its deuterated form is well-documented. It is readily absorbed

through inhalation, dermal contact, and ingestion.[4] The primary toxic effect is

methemoglobinemia, a condition where the iron in hemoglobin is oxidized, rendering it unable

to transport oxygen.[4]

Metabolic Pathway of Nitrobenzene
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The toxicity of nitrobenzene is primarily due to its metabolic products. The metabolism

proceeds via two main pathways: reductive and oxidative. The reductive pathway, largely

carried out by gut microflora, is considered the more toxicologically significant route, leading to

the formation of intermediates that cause methemoglobinemia.[1]

Reductive Pathway (Gut Microflora)

Oxidative Pathway (Hepatic Microsomes)

Toxic Effects

Nitrobenzene

Nitrosobenzene

Nitroreductase

Nitrobenzene

Phenylhydroxylamine

Nitroreductase

Aniline

Aniline

Nitrophenols

Cytochrome P450

Sulfate/Glucuronide Conjugates

Aminophenols

Methemoglobinemia

Nitrosobenzene Phenylhydroxylamine

Click to download full resolution via product page

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 13 Tech Support

https://ntp.niehs.nih.gov/sites/default/files/iccvam/docs/acutetox_docs/udpproc/udpfin01/append/appi.pdf
https://www.benchchem.com/product/b032914?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b032914?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Metabolic pathways of nitrobenzene leading to toxicity.

Acute Toxicity Values
The following table summarizes the acute toxicity data for nitrobenzene, which is used as a

surrogate for Nitrobenzene-d5.

Exposure Route Species Value Source(s)

Oral (LD50) Rat 349 - 600 mg/kg [2][11][12]

Dermal (LD50) Rat 2,100 mg/kg [2]

Dermal (LD50) Rabbit 760 mg/kg [11]

Inhalation (LC50) Rat 556 ppm (4 h) [2]

Experimental Protocols for Toxicity Testing
The acute toxicity values cited are typically determined using standardized methodologies,

such as those outlined by the Organisation for Economic Co-operation and Development

(OECD).

OECD Guideline 401: Acute Oral Toxicity
This guideline details the procedure for determining the median lethal dose (LD50) following a

single oral administration.[1]

Principle: A substance is administered orally in graded doses to several groups of

experimental animals, with one dose level per group. Observations of effects and mortality

are made.[1]

Test Animals: Typically, young adult rats are used.[1] Females should be nulliparous and

non-pregnant.[1]

Housing and Feeding: Animals are housed in controlled conditions (22 ± 3°C, 30-70%

humidity, 12-hour light/dark cycle) with access to standard laboratory diet and drinking water.

[1]
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Procedure:

Animals are fasted prior to dosing.

The test substance is administered in a single dose by gavage.

Animals are observed for mortality, body weight changes, and clinical signs of toxicity

(e.g., tremors, convulsions, salivation, diarrhea) for at least 14 days.[1]

A necropsy of all animals is performed at the end of the study to record any gross

pathological changes.[1]

Data Analysis: The LD50 is calculated statistically from the dose-response data.[1]

OECD Guideline 402: Acute Dermal Toxicity
This guideline describes the methodology for assessing acute toxicity from short-term dermal

exposure.[7][13]

Principle: The test substance is applied to the skin of experimental animals in a stepwise

procedure using fixed doses.[7]

Test Animals: Young adult rats, rabbits, or guinea pigs can be used. The preferred species is

the rat.[13]

Procedure:

The fur is clipped from the dorsal area of the trunk of the test animals.

The test substance is applied uniformly over an area of at least 10% of the body surface.

The area is covered with a porous gauze dressing for 24 hours.[14]

Animals are observed for signs of toxicity and mortality for at least 14 days.[7]

Body weights are recorded, and a gross necropsy is performed on all animals at the

conclusion of the test.[7]

OECD Guideline 403: Acute Inhalation Toxicity
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This guideline is used to determine the health hazards from short-term exposure to a

substance via inhalation.[4][6]

Principle: Animals are exposed to the test substance, which can be a gas, vapor, or aerosol,

for a defined period (typically 4 hours) in an inhalation chamber.[5][6] Two main protocols

exist: the traditional LC50 protocol and the Concentration x Time (C x t) protocol.[4]

Test Animals: The preferred species is the rat.[15]

Procedure:

Animals are placed in a dynamic airflow inhalation exposure system with a controlled

atmosphere of the test substance.[6]

Exposure is typically for 4 hours.[6]

Following exposure, animals are observed for at least 14 days for mortality, clinical signs

of toxicity, and changes in body weight.[5][6]

A gross necropsy is performed on all animals at the end of the observation period.[5]

First-Aid Measures
Immediate action is critical in the event of exposure to Nitrobenzene-d5.
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Exposure Route First-Aid Procedure Source(s)

Inhalation

Move the person to fresh air. If

breathing is irregular or

stopped, provide artificial

respiration. Seek immediate

medical attention.

[1][4]

Skin Contact

Immediately remove all

contaminated clothing. Wash

the affected area with plenty of

soap and water. Seek

immediate medical attention.

[1][4]

Eye Contact

Immediately flush eyes with

plenty of clean, fresh water for

at least 10-15 minutes, holding

the eyelids apart. Remove

contact lenses if present and

easy to do. Continue rinsing.

Seek immediate medical

attention.

[1][4]

Ingestion

Rinse mouth with water (only if

the person is conscious). Do

NOT induce vomiting. Seek

immediate medical attention.

[1][4]

Accidental Release and Firefighting Measures
Accidental Release Response Workflow
A systematic approach is necessary to manage a spill of Nitrobenzene-d5 safely.
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Spill Occurs

Assess the Situation
(Size, Location, Hazards)

Evacuate Non-Essential Personnel
Isolate the Area

Don Appropriate PPE
(Gloves, Goggles, Respirator)

Stop the Leak (If Safe to Do So)

Contain the Spill
(Use Absorbent Socks/Dikes)

Absorb the Spill
(Use Inert Absorbent Material)

Collect Contaminated Material
(Place in Sealed Containers)

Decontaminate the Area

Dispose of Waste as Hazardous

Report the Incident

Click to download full resolution via product page

Workflow for responding to an accidental release of Nitrobenzene-d5.

Firefighting Measures
Nitrobenzene-d5 is a combustible liquid.[1][9]
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Suitable Extinguishing Media: Water spray, alcohol-resistant foam, dry chemical powder, or

carbon dioxide (CO₂).[1][5]

Unsuitable Extinguishing Media: Do not use a heavy water jet.

Specific Hazards: Vapors are heavier than air and may form explosive mixtures with air.[1]

Hazardous combustion products include nitrogen oxides (NOx), carbon monoxide (CO), and

carbon dioxide (CO₂).[5][6]

Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)

and full protective clothing.[4][5]

Handling, Storage, and Exposure Controls
Safe Handling

Work in a well-ventilated area, preferably under a chemical fume hood.[5][7]

Avoid contact with skin, eyes, and clothing.[7]

Do not breathe vapors or mist.[5][7]

Keep away from heat, sparks, open flames, and other ignition sources.[1][4][5]

Take precautionary measures against static discharge.[1][4]

Do not eat, drink, or smoke in work areas.[1][4]

Storage
Store in a cool, dry, and well-ventilated place.[6][13]

Keep the container tightly closed.[1][4][6]

Store locked up.[1][4][13]

Protect from sunlight and moisture.[1][4][6]
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Store away from incompatible materials such as strong oxidizing agents, strong bases, and

strong reducing agents.[6][7]

Exposure Controls
The following table provides occupational exposure limits for nitrobenzene.

Jurisdiction Limit Value Source(s)

OSHA (PEL) TWA 1 ppm (5 mg/m³) [skin] [16]

ACGIH (TLV) TWA 1 ppm [skin] [16]

NIOSH (REL) TWA 1 ppm (5 mg/m³) [skin] [16]

Engineering Controls: Use local exhaust ventilation or a fume hood to control airborne

concentrations.[5] Ensure eyewash stations and safety showers are readily accessible.[7]

Personal Protective Equipment (PPE):

Eye/Face Protection: Wear chemical safety goggles or a face shield.[5]

Skin Protection: Wear appropriate chemical-resistant gloves (e.g., tested to EN 374) and

protective clothing.[1][6]

Respiratory Protection: If exposure limits are exceeded or irritation is experienced, use a

NIOSH/MSHA or European Standard EN 149 approved respirator.[5][6]

This guide is intended to provide a detailed summary of the safety information for

Nitrobenzene-d5. It is not a substitute for the full Safety Data Sheet provided by the supplier.

Always refer to the original SDS for complete and up-to-date information before handling this

chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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